Cas no 953039-63-9 (8-Bromo-2-chloro-6-fluoroquinazoline)

8-Bromo-2-chloro-6-fluoroquinazoline is a halogenated quinazoline derivative with significant utility in pharmaceutical and agrochemical research. Its multi-substituted structure, featuring bromo, chloro, and fluoro functional groups, enhances reactivity and selectivity, making it a valuable intermediate for synthesizing complex heterocyclic compounds. The presence of these halogens allows for further functionalization via cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor this scaffold for its versatility in constructing pharmacophores with tailored biological activity.

8-Bromo-2-chloro-6-fluoroquinazoline structure

953039-63-9 structure

Product Name:8-Bromo-2-chloro-6-fluoroquinazoline

CAS No:953039-63-9

MF:C₈H₃BrClFN₂

MW:261.478223085403

MDL:MFCD18382554

CID:844661

PubChem ID:59199299

Update Time:2025-05-28

8-Bromo-2-chloro-6-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

- 8-Bromo-2-chloro-6-fluoroquinazoline
- 8-BroMo-2-chloro-6-fluoro-quinazoline
- 8-Bromo-2-chloro-6-fluoroquinazoline (ACI)
- SCHEMBL1570816
- 8-Bromo-2-chloro-6-fluoroquinazoline, 95%
- DS-17825
- DTXSID40731240
- SY039395
- CS-0006555
- RB3131
- 953039-63-9
- MFCD18382554
- DB-369638
- XTEWVYPXKPYPRE-UHFFFAOYSA-N
- AC-25816
- AKOS015999458
- PB16788
- MDL： MFCD18382554
- Inchi： 1S/C8H3BrClFN2/c9-6-2-5(11)1-4-3-12-8(10)13-7(4)6/h1-3H
- InChI Key： XTEWVYPXKPYPRE-UHFFFAOYSA-N
- SMILES： FC1C=C2C(N=C(N=C2)Cl)=C(Br)C=1

Computed Properties

Exact Mass: 259.91522g/mol
Monoisotopic Mass: 259.91522g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 25.8Å²

Experimental Properties

Density: 1.836

8-Bromo-2-chloro-6-fluoroquinazoline Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

8-Bromo-2-chloro-6-fluoroquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QM430-200mg	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	200mg	315.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QM430-1g	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	1g	1116.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QM430-50mg	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	50mg	135.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QM430-5g	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	5g	3021.0CNY	2021-07-12
Chemenu	CM121421-5g	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	5g	$320	2021-08-06
Chemenu	CM121421-10g	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	10g	$445	2021-08-06
Chemenu	CM121421-25g	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	25g	$888	2021-08-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD230876-250mg	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	250mg	￥94.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD230876-1g	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	1g	￥252.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD230876-5g	8-Bromo-2-chloro-6-fluoroquinazoline	953039-63-9	97%	5g	￥1001.0	2024-04-17

8-Bromo-2-chloro-6-fluoroquinazoline Production Method

Production Method 1

953039-62-8

953039-63-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 1 h, 120 °C

Reference

: Preparation of N-substituted heteroaryl carboxamides as AhR antagonists useful in culturing and/or expanding stem cells and/or lineage committed progenitor cells

, World Intellectual Property Organization, , ,

Production Method 2

953039-62-8

953039-63-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 1 h, 120 °C
1.2 Solvents: Water

Reference

: Preparation of heteroaryl amides as AhR modulators

, World Intellectual Property Organization, , ,

Production Method 3

953039-62-8

953039-63-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 16 h, 105 °C; 105 °C → rt

Reference

: Fused ring pyrimidine compound, intermediate, and preparation method, composition and use thereof

, World Intellectual Property Organization, , ,

Production Method 4

953039-62-8

953039-63-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 1 h, rt → 110 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled

Reference

: 2-Arylaminoquinazolines as PDKI inhibitors and their preparation and use in the treatment of proliferative diseases

, World Intellectual Property Organization, , ,

Production Method 5

953039-62-8

953039-63-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; rt → 110 °C; 1 h, 110 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled

Reference

: Preparation of quinazolines for PDK1 inhibition

, World Intellectual Property Organization, , ,

Production Method 6

57-13-6

953039-61-7

953039-63-9

Reaction Conditions

1.1 rt → 180 °C; 1.5 h, 180 °C; 180 °C → rt
1.2 Reagents: Phosphorus oxychloride ; 3 h, reflux

Reference

: Substituted piperazine compound, its preparation method and application

, China, , ,

Production Method 7

953039-62-8

953039-63-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 16 h, 105 °C

Reference

: Condensed-ring pyrimidylamino derivatives, preparation method therefor, and intermediate, pharmaceutical composition and applications in the treatment of cancer

, World Intellectual Property Organization, , ,